Cas no 2098028-49-8 (5,5-Difluoro-2-methylhexanoic acid)

• Product Name: 5,5-Difluoro-2-methylhexanoic acid
• CAS No: 2098028-49-8
• MF: C₇H₁₂F₂O₂
• MW: 166.165789604187
• MDL: MFCD30493754
• CID: 5460207
• PubChem ID: 126844331
• Update Time: 2023-08-28

5,5-Difluoro-2-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 5,5-difluoro-2-methylhexanoic acid
• Hexanoic acid, 5,5-difluoro-2-methyl-
• 5,5-Difluoro-2-methylhexanoic acid

• MDL： MFCD30493754
• Inchi： 1S/C7H12F2O2/c1-5(6(10)11)3-4-7(2,8)9/h5H,3-4H2,1-2H3,(H,10,11)
• InChI Key： QMAKQSVSUVFDQT-UHFFFAOYSA-N
• SMILES： FC(C)(CCC(C(=O)O)C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 145
• XLogP3: 2
• Topological Polar Surface Area: 37.3